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Introduction

Dimethylamine (DMA) is a secondary amine with the chemical formula (CHs)zNH. Itis a
versatile and widely used chemical intermediate in the synthesis of a vast array of products,
including pharmaceuticals, agrochemicals, solvents, and rubber additives.[1][2] This guide
provides a comprehensive overview of the core physical and chemical properties of
dimethylamine, detailed experimental protocols for their determination, and visual
representations of key chemical processes.

Physical Properties

Dimethylamine is a colorless, flammable gas at standard temperature and pressure,
possessing a characteristic fishy or ammonia-like odor.[3] It is typically supplied as a liquefied
compressed gas or in aqueous solutions of various concentrations.[4]

Summary of Physical Properties

The key physical properties of dimethylamine are summarized in the table below for easy
reference and comparison.
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Property Value Units Conditions
General
N-
IUPAC Name )
methylmethanamine
CAS Number 124-40-3
Molecular Formula C2H7N
Molecular Weight 45.08 g/mol
Standard Temperature
Appearance Colorless gas
and Pressure
Odor Fishy, ammonia-like

Thermodynamic

Properties

Boiling Point 7.0 °C at 760 mmHg
Melting Point -93.0 °C

Flash Point -6.7 °C Closed Cup
Autoignition

Temperature 401 ©

Heat of Vaporization 23.663 kJ/mol at 25 °C
Heat of Fusion 5.945 kJ/mol

Physical State

Properties

Density (liquid) 0.680 g/mL at 20 °C
Vapor Density 1.55 (air=1)

Vapor Pressure 1277 mmHg at 20 °C

Solubility &

Partitioning
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Solubility in Water Very soluble
log P (Octanol-Water
N o -0.362
Partition Coefficient)
Other Properties
Ka of Conjugate Acid
P = 10.73
((CH3)2NH2%)
Refractive Index 1.350 at17 °C
Viscosity 0.186 cP at 25 °C

Chemical Properties and Reactions

Dimethylamine's chemical reactivity is primarily defined by the lone pair of electrons on the
nitrogen atom, which imparts basic and nucleophilic characteristics.

Basicity and Acid-Base Reactions

Dimethylamine is a weak base that readily reacts with acids to form dimethylammonium salts.
[5] The equilibrium for this reaction in water is shown below:

(CH3)2NH + H20 & (CHs)2NH2* + OH~

The pKa of the conjugate acid, dimethylammonium ((CHs)2NHz"), is 10.73, indicating that
dimethylamine is a stronger base than ammonia.[5]

Click to download full resolution via product page

Caption: Acid-base equilibrium of dimethylamine in water.

Reaction with Nitrous Acid

A key reaction that distinguishes secondary amines like dimethylamine is their reaction with
nitrous acid (HONO), which is typically generated in situ from sodium nitrite and a strong acid.
This reaction produces N-nitrosodimethylamine, a yellow oily substance.[6]
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(CH3)2NH + HONO - (CHs)2N-N=0 + H20

Click to download full resolution via product page

Caption: Reaction of dimethylamine with nitrous acid.

Synthesis of Dimethylamine

Industrially, dimethylamine is produced via the catalytic reaction of methanol and ammonia at
elevated temperatures and pressures.[7][8] This process also yields monomethylamine and
trimethylamine as byproducts.

2 CHsOH + NHsz — (CHs)2NH + 2 H20

Experimental Protocols

This section outlines the methodologies for determining some of the key physical and chemical
properties of dimethylamine.

Determination of Boiling Point

The boiling point of dimethylamine, being a low-boiling substance, can be accurately
determined using a Thiele tube or by simple distillation.

Methodology: Thiele Tube Method

o Sample Preparation: A small amount of liquid dimethylamine is placed in a small test tube.
A capillary tube, sealed at one end, is inverted and placed inside the test tube.

o Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube
containing a high-boiling point oil.

e Heating: The Thiele tube is gently heated, and the temperature is monitored.

o Observation: As the temperature approaches the boiling point, a stream of bubbles will
emerge from the capillary tube. The heat is then removed.
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e Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point.

Click to download full resolution via product page

Caption: Workflow for boiling point determination.

Determination of pKa by Potentiometric Titration

The pKa of the dimethylammonium ion can be determined by titrating a solution of
dimethylamine with a strong acid.[9][10]

Methodology:

e Solution Preparation: A known concentration of dimethylamine solution (e.g., 0.1 M) is
prepared in deionized water. A standard solution of a strong acid (e.g., 0.1 M HCI) is also
prepared.

« Titration Setup: A calibrated pH meter is immersed in the dimethylamine solution, which is
stirred continuously. The strong acid is added in small, known increments from a burette.

o Data Collection: The pH of the solution is recorded after each addition of the acid, allowing
the solution to equilibrate.

o Data Analysis: A titration curve is constructed by plotting the pH versus the volume of acid
added. The equivalence point is determined from the inflection point of the curve. The pKa is
the pH at the half-equivalence point.

Spectroscopic Analysis

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable tool for identifying the functional groups present in
dimethylamine.

Methodology:
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o Sample Preparation: For gaseous dimethylamine, a gas cell is used. For liquid samples, a
thin film can be prepared between two salt plates (e.g., NaCl or KBr).

e Background Spectrum: A background spectrum of the empty gas cell or salt plates is
recorded.

o Sample Spectrum: The sample is introduced into the gas cell or placed on the salt plate, and
the spectrum is recorded.

» Data Analysis: The characteristic absorption bands are identified. For dimethylamine, key
absorptions include N-H stretching (around 3300-3500 cm~1), C-H stretching (around 2800-
3000 cm~1), and C-N stretching (around 1020-1250 cm™—1).[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy provide detailed information about the structure of the
dimethylamine molecule.

Methodology:

o Sample Preparation: A solution of dimethylamine is prepared in a deuterated solvent (e.g.,
D20 or CDCls).

o Data Acquisition: *H and 3C NMR spectra are acquired on a high-resolution NMR
spectrometer.

e Data Analysis:

o H NMR: The spectrum will show a singlet for the six equivalent methyl protons and a
broad singlet for the N-H proton. The chemical shifts will depend on the solvent used.[12]

o 183C NMR: The spectrum will show a single resonance for the two equivalent methyl
carbons.[13]

Chromatographic Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a powerful technique for the separation, identification, and quantification of volatile
compounds like dimethylamine.[14][15]

Methodology:

o Sample Preparation: Gaseous samples can be directly injected. Liquid samples are typically
diluted in a suitable solvent.

e GC Separation: The sample is injected into a gas chromatograph equipped with a suitable
capillary column (e.g., a polar column for amines). The oven temperature is programmed to
separate the components of the sample.

e MS Detection: As the separated components elute from the GC column, they enter the mass
spectrometer, where they are ionized and fragmented.

o Data Analysis: The mass spectrum of the eluting peak corresponding to dimethylamine is
compared to a reference library for positive identification. Quantification can be achieved
using calibration standards.

Safety and Handling

Dimethylamine is a flammable and corrosive substance that requires careful handling in a
well-ventilated area, preferably a fume hood.[16][17] Appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[4] It is
incompatible with strong oxidizing agents, acids, and certain metals.[16]

Conclusion

This technical guide has provided a detailed overview of the essential physical and chemical
properties of dimethylamine. The inclusion of experimental protocols and visual diagrams
aims to equip researchers, scientists, and drug development professionals with the necessary
information for the safe and effective handling and utilization of this important chemical
compound. A thorough understanding of its properties is crucial for its application in research
and development, ensuring both safety and successful experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Dimethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145610#dimethylamine-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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